Opioid Receptor Antagonist
  • AT-076
    AT-076
    • Cat. No.:
    • B605653
    • CAS No.:
    • 1657028-64-2
    • Molecular Formula:
    • C26H35N3O3
    • Molecular Weight:
    • 437.6 g/mol
    Description
    AT-076 is a so-called opioid "pan" antagonist and is the first reasonably balanced antagonist known of all four opioid receptor types. It acts as a silent antagonist of all four of the opioid receptors, behavin...
    - +
  • LY2795050
    LY2795050
    • Cat. No.:
    • B608718
    • CAS No.:
    • 1346133-08-1
    • Molecular Formula:
    • C23H22ClN3O2
    • Molecular Weight:
    • 407.9 g/mol
    Description
    LY2795050 is a κ-opioid receptor antagonist (Ki = 0.722 nM). It is selective for κ-opioid receptors over μ- and δ-opioid receptors (Kis = 25.8 and 153 nM, respectively). LY2795050 (0.1 mg/kg, i.p.) reduces immob...
    - +
  • LY2940094
    LY2940094
    • Cat. No.:
    • B608728
    • CAS No.:
    • 1307245-86-8
    • Molecular Formula:
    • C22H23ClF2N4O2S
    • Molecular Weight:
    • 481.0 g/mol
    Description
    BTRX-246040 is under investigation in clinical trial NCT03193398 (BTRX-246040 Administered Once Daily to Patients With Major Depressive Disorder).
    LY-2940094 is a small molecule drug with a maximum clinical t...
    - +
  • LY2940094 tartrate
    LY2940094 tartrate
    • Cat. No.:
    • B608729
    • CAS No.:
    • 1307245-87-9
    • Molecular Formula:
    • C26H29ClF2N4O8S
    • Molecular Weight:
    • 631.0448
    Description
    LY-2940094 is a nociceptin receptor antagonist potentially for the treatment of major depressive disorder and alcoholism.
    - +
  • Naloxegol
    Naloxegol
    • Cat. No.:
    • B613840
    • CAS No.:
    • 854601-70-0
    • Molecular Formula:
    • C34H53NO11
    • Molecular Weight:
    • 651.8 g/mol
    Description
    Naloxegol is an Opioid Antagonist. The mechanism of action of naloxegol is as an Opioid Antagonist.
    Naloxegol is a peripherally acting opioid antagonist which is used to treat constipation caused by chronic opioid use for noncancer pain. Naloxegol has not been linked to serum enzyme elevations during therapy or to clinically apparent liver injury.
    Naloxegol is a pegylated form of naloxone, a peripherally-acting mu-opioid receptor antagonist, that can be used to reduce opioid-induced symptoms. Upon administration, naloxegol binds to and blocks mu-opioid receptors in the peripheral nervous system. This prevents peripheral opioid receptor activation and abrogates opioid-induced side effects, such as opioid-induced constipation (OIC). Pegylation of naloxone reduces permeability across the blood-brain barrier (BBB) and prevents this agent from interfering with the analgesic activity of opioid receptor agonists.
    NALOXEGOL is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2014 and has 4 approved and 4 investigational indications.
    A peripherally acting opioid receptor antagonist specific for mu-opioid receptors. Used to decrease the constipating effects of opioids."> Naloxegol is an organic heteropentacyclic compound that is naloxone in which the keto group is replaced by a PEG moiety. Used for treatment of opioid-induced constipation. It has a role as a mu-opioid receptor a...
    - +
  • CP-866087
    CP-866087
    • Cat. No.:
    • B1669574
    • CAS No.:
    • 519052-02-9
    • Molecular Formula:
    • C24H30N2O3S
    • Molecular Weight:
    • 426.6 g/mol
    Description
    CP-866087 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 3 investigational indications.
    - +
  • LY-99335
    LY-99335
    • Cat. No.:
    • B1675724
    • CAS No.:
    • 78738-97-3
    • Molecular Formula:
    • C14H22ClNO
    • Molecular Weight:
    • 255.78 g/mol
    Description
    RN given refers to HCl(cis(+-)-isomer;  structure given in first source
    - +
  • TIPP
    TIPP
    • Cat. No.:
    • B1682383
    • CAS No.:
    • 146369-65-5
    • Molecular Formula:
    • C37H38N4O6
    • Molecular Weight:
    • 634.7 g/mol
    Description
    a delta opioid antagonist
    - +
  • Csd-CH2(1,8)-NH2
    Csd-CH2(1,8)-NH2
    • Cat. No.:
    • B12396503
    • CAS No.:
    • Molecular Formula:
    • C76H125N25O15S2
    • Molecular Weight:
    • 1693.1 g/mol
    Description
    Csd-CH2(1,8)-NH2 is a useful research compound. Its molecular formula is C76H125N25O15S2 and its molecular weight is 1693.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Csd-CH2(1,8)-NH2 s...
    - +
  • Mu opioid receptor antagonist 8
    Mu opioid receptor antagonist 8
    • Cat. No.:
    • B15576528
    • CAS No.:
    • Molecular Formula:
    • C36H35N3O4S
    • Molecular Weight:
    • 605.7 g/mol
    Description
    Mu opioid receptor antagonist 8 is a useful research compound. Its molecular formula is C36H35N3O4S and its molecular weight is 605.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mu opioi...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img